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Compound of Interest

Compound Name: LY-503430

Cat. No.: B1675704 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
LY-503430 is a potent and selective positive allosteric modulator (PAM) of the α-amino-3-

hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor.[1][2] As an AMPA receptor PAM,

LY-503430 enhances the receptor's response to the endogenous ligand glutamate, rather than

directly activating the receptor itself. This modulation of the AMPA receptor, a key player in fast

excitatory synaptic transmission in the central nervous system, makes LY-503430 a valuable

tool for neuroscience research. Its potential therapeutic applications are being explored in

conditions such as Parkinson's disease, Alzheimer's disease, and depression.[2]

These application notes provide a detailed protocol for the preparation of LY-503430 solutions

for use in cell culture experiments, ensuring reproducible and reliable results.
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Property Value Source

Chemical Name

4'-{(1S)-1-fluoro-2-

[(isopropylsulfonyl)amino]-1-

methylethyl}-N-methylbiphenyl-

4-carboxamide

[2]

Molecular Formula C20H25FN2O3S [2]

Molar Mass 392.49 g/mol [2]

Solubility Soluble in DMSO [3]

Recommended Solvent Dimethyl sulfoxide (DMSO) [3]

Typical Working Concentration 0.03 - 10 µM [1]

Storage of Solid Compound
Dry, dark at 0-4°C (short-term)

or -20°C (long-term)
[3]

Storage of Stock Solution
0-4°C (short-term) or -20°C

(long-term)
[3]

Experimental Protocols
Materials

LY-503430 powder

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Sterile, nuclease-free microcentrifuge tubes (1.5 mL)

Sterile, serological pipettes and pipette tips

Vortex mixer

Cell culture medium appropriate for the cell line being used

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Protocol for Preparation of a 10 mM LY-503430 Stock
Solution
This protocol describes the preparation of a 10 mM stock solution of LY-503430 in DMSO. This

high-concentration stock can then be serially diluted to achieve the desired final working

concentration in your cell culture experiments.

Calculate the required mass of LY-503430:

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (g) = Molarity (mol/L) x Molar Mass ( g/mol ) x Volume (L)

Mass (mg) = 10 mmol/L x 392.49 g/mol x 0.001 L x 1000 mg/g

Mass = 3.9249 mg

Carefully weigh out approximately 3.92 mg of LY-503430 powder using an analytical

balance.

Dissolve the LY-503430 in DMSO:

Aseptically add the weighed LY-503430 powder to a sterile 1.5 mL microcentrifuge tube.

Add 1 mL of sterile, cell culture grade DMSO to the tube.

Vortex the solution thoroughly until the LY-503430 is completely dissolved. Visually inspect

the solution to ensure there are no undissolved particles.

Storage of the Stock Solution:

Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile

microcentrifuge tubes. This will prevent repeated freeze-thaw cycles which can degrade

the compound.

For short-term storage (days to weeks), store the aliquots at 0-4°C.

For long-term storage (months to years), store the aliquots at -20°C.[3]
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Protocol for Preparing Working Solutions
Determine the final desired concentration of LY-503430 for your experiment. A typical starting

point is in the submicromolar to low micromolar range (e.g., 0.1 µM, 1 µM, 10 µM).[1]

Perform serial dilutions of the 10 mM stock solution in sterile cell culture medium to achieve

the final working concentration.

Example for preparing a 1 µM working solution:

First, prepare an intermediate dilution (e.g., 100 µM) by adding 1 µL of the 10 mM stock

solution to 99 µL of cell culture medium. Mix well by gentle pipetting.

Next, prepare the final 1 µM working solution by adding 1 µL of the 100 µM intermediate

dilution to 99 µL of cell culture medium.

Important: The final concentration of DMSO in the cell culture medium should be kept as

low as possible (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity. Always include a

vehicle control (medium with the same final concentration of DMSO) in your experiments.

Add the working solution to your cell culture as required by your experimental design.

Visualizations

Experimental Workflow for Preparing LY-503430 Solutions
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Caption: Workflow for LY-503430 solution preparation.
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Simplified Signaling Pathway of LY-503430 Action
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Caption: Action of LY-503430 on the AMPA receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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